Cas no 175071-98-4 (tert-butyl 3-(2-phenylethyl)aminopropanoate)

• Product Name: tert-butyl 3-(2-phenylethyl)aminopropanoate
• CAS No: 175071-98-4
• MF: C₁₅H₂₃NO₂
• MW: 249.34862446785
• CID: 4704379
• PubChem ID: 19965547
• Update Time: 2025-08-03

tert-butyl 3-(2-phenylethyl)aminopropanoate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-[(2-phenylethyl)amino]propanoate
• tert-butyl 3-(2-phenylethyl)aminopropanoate

• Inchi： 1S/C15H23NO2/c1-15(2,3)18-14(17)10-12-16-11-9-13-7-5-4-6-8-13/h4-8,16H,9-12H2,1-3H3
• InChI Key： XAVZQXMBTIHNPR-UHFFFAOYSA-N
• SMILES： O(C(CCNCCC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 239
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl 3-(2-phenylethyl)aminopropanoate

Comprehensive Overview of tert-butyl 3-(2-phenylethyl)aminopropanoate (CAS No. 175071-98-4): Properties, Applications, and Industry Insights

In the ever-evolving landscape of chemical research and industrial applications, tert-butyl 3-(2-phenylethyl)aminopropanoate (CAS No. 175071-98-4) has emerged as a compound of significant interest. This ester derivative, characterized by its unique tert-butyl and phenylethyl functional groups, plays a pivotal role in organic synthesis and pharmaceutical intermediates. Its molecular structure, combining a propanoate backbone with a 2-phenylethylamine moiety, offers versatility in reactions such as esterification and amidation, making it a valuable asset for researchers exploring novel drug candidates or fine chemicals.

The growing demand for tert-butyl 3-(2-phenylethyl)aminopropanoate is closely tied to advancements in peptide synthesis and prodrug development, two areas dominating recent scientific discourse. As AI-driven drug discovery accelerates, queries like "best ester protecting groups in peptide chemistry" or "how to improve prodrug bioavailability" highlight the relevance of this compound. Its tert-butyl ester group provides stability under acidic conditions, a feature frequently searched in context of "acid-labile protecting groups," while the phenylethylamine segment aligns with trends in neurotransmitter analog design.

From a synthetic chemistry perspective, CAS 175071-98-4 exemplifies the shift toward green chemistry principles. Laboratories increasingly seek "solvent-free esterification methods" or "catalytic amination techniques" – processes where this compound's modular structure proves advantageous. The tert-butyl 3-(2-phenylethyl)aminopropanoate synthesis can leverage enzymatic catalysis or microwave-assisted reactions, addressing the industry's focus on energy efficiency. These attributes position it as a candidate for "sustainable intermediate manufacturing," a key phrase in contemporary chemical engineering literature.

Analytical characterization of tert-butyl 3-(2-phenylethyl)aminopropanoate reveals critical data points for quality control, including HPLC purity profiles and NMR spectral fingerprints. These metrics respond to frequent searches like "validating ester compound purity" or "NMR peaks for tert-butyl protons." The compound's stability under various pH conditions (a trending topic in "excipient compatibility studies") further enhances its utility in formulation science. Such properties are meticulously documented in supplier technical sheets to meet regulatory requirements for GMP-grade intermediates.

Market intelligence indicates rising procurement of CAS 175071-98-4 by contract research organizations (CROs) specializing in central nervous system (CNS) drug development. This correlates with search surges for "blood-brain barrier penetrating compounds" – the phenylethylamine fragment in this ester may contribute to such pharmacokinetic profiles. Furthermore, its appearance in patents related to "neuroprotective agents" and "dopamine receptor modulators" underscores its potential in addressing neurodegenerative diseases, a global health priority.

Storage and handling protocols for tert-butyl 3-(2-phenylethyl)aminopropanoate emphasize inert atmosphere preservation, reflecting industry standards for oxygen-sensitive compounds. These practices align with laboratory safety searches like "long-term storage of tert-butyl esters." Suppliers typically provide this material as crystalline powder or solution forms, catering to diverse application needs ranging from small-scale academic research to kilo-lab production – a flexibility frequently queried as "bulk vs. aliquot chemical procurement."

Innovative applications continue to emerge for this compound, particularly in bioconjugation chemistry. The amine functionality enables its use in "linker molecules for antibody-drug conjugates" (ADCs), a hot topic in oncology research. Such developments respond to trending searches about "next-generation ADC payloads" and "controlled-release drug delivery systems." The balanced lipophilicity conferred by its tert-butyl ester and aromatic group makes it a candidate for optimizing drug solubility – a persistent challenge reflected in queries like "improving API solubility without ionizable groups."

As regulatory landscapes evolve, documentation for 175071-98-4 increasingly includes REACH compliance data and ICH stability study results, addressing pharmaceutical industry demands for "QbD-based impurity profiling." The compound's well-defined degradation pathways (a subject of searches like "forced degradation studies for esters") facilitate robust analytical method development. This positions tert-butyl 3-(2-phenylethyl)aminopropanoate as a reliable building block for projects requiring stringent regulatory submissions.

The future trajectory of CAS 175071-98-4 appears closely tied to personalized medicine advancements. Its structural features are being explored in "patient-specific prodrug formulations" – a niche with growing search volume. Additionally, the compound's potential in metabolite synthesis aligns with increasing interest in "active metabolite identification" during drug development. These applications, combined with its synthetic accessibility, suggest sustained relevance of this chemical entity in cutting-edge research and industrial applications across multiple disciplines.